![molecular formula C15H16N4O3S2 B4578470 4-{[4-(2-thienylmethyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole](/img/structure/B4578470.png)
4-{[4-(2-thienylmethyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole
Overview
Description
4-{[4-(2-thienylmethyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole, also known as TBN-PS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. TBN-PS is a sulfonamide-based compound that has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties.
Scientific Research Applications
Synthesis and Spectral Analysis
A series of 1,3,4-oxadiazole bearing compounds, including structures similar to 4-{[4-(2-thienylmethyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole, have been synthesized and analyzed for their biological activities. These compounds were prepared by converting organic acids into corresponding esters, hydrazides, and subsequently into 5-substituted-1,3,4-oxadiazole-2-thiols. The target compounds were then synthesized, and their structures were elucidated using modern spectroscopic techniques, highlighting the diverse potential applications of these molecules in the scientific research domain (Khalid et al., 2016).
Biological Evaluation
The synthesized 1,3,4-oxadiazole compounds have been screened for various biological activities. For example, their effectiveness against butyrylcholinesterase (BChE) enzyme has been evaluated, alongside molecular docking studies to determine ligand-BChE binding affinity and orientation within the active sites of the human BChE protein. This highlights the potential therapeutic applications of these compounds in treating diseases where BChE plays a significant role (Khalid et al., 2016).
Antimicrobial and Antitubercular Activities
Further research into N-substituted derivatives of similar compounds has demonstrated moderate to significant antimicrobial and antitubercular activities. These findings suggest the potential for these compounds to be developed into new therapeutic agents for treating bacterial infections, including tuberculosis, which remains a major global health challenge (G. V. Suresh Kumar et al., 2013).
Anticancer Properties
Some derivatives have also been evaluated for their anticancer properties. A particular study focused on piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids demonstrated promising anticancer activities. This suggests a potential pathway for the development of new anticancer agents using these compound structures as a base (A. Rehman et al., 2018).
Alzheimer's Disease
Further exploration into N-substituted derivatives for Alzheimer's disease treatment showed that these compounds exhibit enzyme inhibition activity against acetylcholinesterase (AChE), a key target in Alzheimer's disease therapy. This underscores the potential of these compounds as new drug candidates for treating Alzheimer’s disease (A. Rehman et al., 2018).
Properties
IUPAC Name |
4-[4-(thiophen-2-ylmethyl)piperazin-1-yl]sulfonyl-2,1,3-benzoxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O3S2/c20-24(21,14-5-1-4-13-15(14)17-22-16-13)19-8-6-18(7-9-19)11-12-3-2-10-23-12/h1-5,10H,6-9,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKYZNTLBJDXJDJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CS2)S(=O)(=O)C3=CC=CC4=NON=C43 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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